Cas no 2228694-49-1 (5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2228694-49-1
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 6164752
• PubChem ID: 165639366
• Update Time: 2025-10-31

5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole
• EN300-1737931
• 2228694-49-1

• Inchi： 1S/C12H16N2/c1-4-12(6-7-12)11-5-8-13-14(11)9-10(2)3/h1,5,8,10H,6-7,9H2,2-3H3
• InChI Key： WKMYPXHYHZCQPI-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(=CC=N1)C1(C#C)CC1

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 2228694-49-1 and Product Name: 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole

The compound with the CAS number 2228694-49-1 and the product name 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, a heterocyclic aromatic compound known for its broad spectrum of biological activities. The structural features of this molecule, particularly the presence of an ethynylcyclopropyl substituent and a 2-methylpropyl group, contribute to its unique chemical properties and potential therapeutic applications.

Pyrazole derivatives have long been recognized for their pharmacological significance, serving as key scaffolds in the development of drugs targeting various diseases. The 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole molecule exhibits a distinct chemical profile that makes it a promising candidate for further investigation. The ethynylcyclopropyl moiety introduces a reactive site for further functionalization, while the 2-methylpropyl group enhances lipophilicity, potentially improving membrane permeability and bioavailability.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in drug discovery. Studies have demonstrated that modifications in the pyrazole core can significantly alter biological activity, making it essential to explore diverse structural variations. The 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole compound is being investigated for its potential in several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethynylcyclopropyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structure efficiently. These methods not only enhance the synthetic pathway but also contribute to the scalability of production.

In terms of biological activity, preliminary studies on 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole have shown promising results. The compound exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases. Additionally, its interaction with biological targets suggests potential applications in oncology. The unique structural features of this molecule allow it to bind effectively to specific proteins and enzymes, modulating pathways associated with disease progression.

The pharmacokinetic properties of 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole are also under investigation. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Pharmacokinetic studies help in determining dosage regimens, absorption rates, and metabolic pathways, ensuring safe and effective drug administration. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are utilized to characterize the compound's behavior in biological systems.

One of the most exciting aspects of this compound is its versatility in drug design. The presence of reactive sites like the ethynyl group allows for further derivatization, enabling chemists to tailor its properties for specific therapeutic needs. This flexibility is particularly valuable in developing targeted therapies that address complex diseases like cancer and autoimmune disorders. By modifying various functional groups within the pyrazole core, researchers can fine-tune bioactivity and improve selectivity against pathological targets.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole compound exemplifies this synergy, as it represents a culmination of synthetic chemistry expertise and biological insight. Ongoing studies aim to elucidate its mechanism of action and explore new applications in drug discovery. These efforts are supported by advancements in computational chemistry and high-throughput screening technologies, which accelerate the identification of promising candidates.

In conclusion, 5-(1-ethynylcyclopropyl)-1-(2-methylpropyl)-1H-pyrazole (CAS No. 2228694-49-1) is a structurally unique compound with significant potential in pharmaceutical applications. Its distinctive features make it an attractive scaffold for developing new drugs targeting various diseases. As research continues to uncover its biological activities and optimize synthetic methodologies, this compound is poised to play a crucial role in future medical advancements.